Cas no 88310-09-2 (Carbamic acid, 1-butenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester)

• Product name: Carbamic acid, 1-butenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester
• CAS No: 88310-09-2
• MF: C₁₉H₂₉NO₂
• MW: 303.43906
• CID: 637922
• PubChem ID: 71409252

Carbamic acid, 1-butenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 1-butenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester
• (3,5-ditert-butylphenyl) N-but-1-enylcarbamate
• 3,5-Di-tert-butylphenyl but-1-en-1-ylcarbamate
• DTXSID40829010
• 88310-09-2

• Inchi： InChI=1S/C19H29NO2/c1-8-9-10-20-17(21)22-16-12-14(18(2,3)4)11-15(13-16)19(5,6)7/h9-13H,8H2,1-7H3,(H,20,21)
• InChI Key： AXHPHTPFTVCVBH-UHFFFAOYSA-N
• SMILES： CCC=CNC(=O)OC1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 303.219829168g/mol
• Monoisotopic Mass: 303.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 6